Cas no 129399-02-6 (2-Hydroxyaminoadenosine)

• Product Name: 2-Hydroxyaminoadenosine
• CAS No: 129399-02-6
• MF: C₁₀H₁₄N₆O₅
• MW: 298.25536108017
• CID: 5178289
• Update Time: 2026-03-05

2-Hydroxyaminoadenosine Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R)-2-(6-Amino-2-(hydroxyamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• (2R,3R,4S,5R)-2-[6-amino-2-(hydroxyamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 2-Hydroxyaminoadenosine
• 2'-Deoxy-2-hydroxyaminoadenosine

• Inchi： 1S/C10H14N6O5/c11-7-4-8(14-10(13-7)15-20)16(2-12-4)9-6(19)5(18)3(1-17)21-9/h2-3,5-6,9,17-20H,1H2,(H3,11,13,14,15)/t3-,5-,6-,9-/m1/s1
• InChI Key： UEXRMXAYANQYHK-UUOKFMHZSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(NO)=NC1=2)O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: -1.2
• Topological Polar Surface Area: 172

Additional information on 2-Hydroxyaminoadenosine

Introduction to 2-Hydroxyaminoadenosine (CAS No: 129399-02-6)

2-Hydroxyaminoadenosine, identified by its Chemical Abstracts Service (CAS) number 129399-02-6, is a specialized compound that has garnered significant attention in the field of chemobiology and pharmaceutical research. This nucleoside derivative exhibits unique structural and functional properties, making it a subject of extensive study for its potential applications in drug development and therapeutic interventions.

The molecular structure of 2-Hydroxyaminoadenosine incorporates a modified adenine base with a hydroxyl group and an amino substituent, which distinguishes it from conventional nucleosides. This modification imparts distinct biochemical activities, including interactions with cellular signaling pathways and enzymes. The compound's ability to modulate these pathways has positioned it as a promising candidate for investigating novel therapeutic strategies, particularly in the context of neurodegenerative diseases and cancer biology.

Recent advancements in biochemical research have highlighted the role of 2-Hydroxyaminoadenosine in modulating adenosine receptor activity. Adenosine receptors, including A1, A2A, A2B, and A3 subtypes, are integral to various physiological processes such as neurotransmission, inflammation, and vascular tone. Studies have demonstrated that 2-Hydroxyaminoadenosine can selectively interact with these receptors, potentially leading to the development of targeted therapies for conditions like chronic pain, ischemia-reperfusion injury, and neuroinflammation.

In the realm of oncology, 2-Hydroxyaminoadenosine has been explored for its antitumor properties. Preclinical investigations suggest that the compound can induce apoptosis in cancer cells while sparing healthy tissues. This selective toxicity is attributed to its ability to disrupt energy metabolism and DNA repair mechanisms in tumor cells. Furthermore, its interaction with adenosine receptors may help suppress tumor growth by inhibiting angiogenesis and promoting immune surveillance.

The synthesis of 2-Hydroxyaminoadenosine involves intricate chemical methodologies that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed multi-step synthetic routes that leverage enzymatic catalysis and chiral resolution techniques to obtain enantiomerically pure forms of the compound. These synthetic advancements are crucial for conducting rigorous pharmacological studies and ensuring the reproducibility of experimental results.

Epidemiological studies have also hinted at the potential role of endogenous 2-Hydroxyaminoadenosine in maintaining cellular homeostasis. Elevated levels of this metabolite have been observed in tissues undergoing hypoxic stress, suggesting its involvement in adaptive responses to metabolic challenges. This observation has prompted further investigation into its regulatory functions within physiological systems.

The pharmacokinetic profile of 2-Hydroxyaminoadenosine is another area of active research. Studies indicate that the compound exhibits moderate solubility in aqueous environments and a reasonable bioavailability following oral administration. However, its metabolic stability remains a challenge due to rapid degradation by nucleosideases. Efforts are underway to develop prodrugs or analogs that enhance its systemic availability while preserving biological activity.

Emerging evidence also points to the therapeutic potential of 2-Hydroxyaminoadenosine in neuroprotection. In models of Parkinson's disease and Alzheimer's disease, administration of this compound has shown promise in attenuating oxidative stress and mitigating neuroinflammatory responses. These findings align with broader research trends that emphasize the role of adenosine derivatives in preserving neuronal function during pathological conditions.

The regulatory landscape for 2-Hydroxyaminoadenosine is evolving as more clinical data becomes available. Regulatory agencies are closely monitoring preclinical studies to assess its safety and efficacy before approving human trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for generating robust datasets that can support regulatory submissions.

Future directions in 2-Hydroxyaminoadenosine research may include exploring its synergistic effects with other bioactive molecules or developing novel delivery systems such as nanoparticles or liposomes. These innovations could enhance therapeutic outcomes by optimizing drug delivery profiles and minimizing off-target effects.

In conclusion, 2-Hydroxyaminoadenosine (CAS No: 129399-02-6) represents a compelling area of investigation within chemobiology and pharmaceutical science. Its unique structural features, coupled with emerging evidence on its biological activities, position it as a valuable scaffold for developing innovative treatments across multiple disease domains. Continued research efforts will be instrumental in unlocking its full therapeutic potential.